![molecular formula C9H4BrNO2 B3033097 5-Isobenzofurancarbonitrile, 3-bromo-1,3-dihydro-1-oxo- CAS No. 82104-75-4](/img/structure/B3033097.png)
5-Isobenzofurancarbonitrile, 3-bromo-1,3-dihydro-1-oxo-
Overview
Description
5-Isobenzofurancarbonitrile, 3-bromo-1,3-dihydro-1-oxo- (5-IBFC-3-Br-1,3-DHO-1-O) is an organic compound that has been studied extensively in recent years due to its potential applications in a variety of scientific fields. This compound is a member of the family of isobenzofurans which are aromatic heterocyclic compounds. It is composed of a five-membered ring with two nitrogen atoms and one carbon atom, and it is characterized by its yellow to orange color. 5-IBFC-3-Br-1,3-DHO-1-O has been found to have a number of unique properties, and it has been used for a variety of scientific research and laboratory experiments.
Scientific Research Applications
Synthesis and Reactivity
Palladium-Catalyzed Synthesis : 5-Isobenzofurancarbonitrile derivatives have been synthesized through palladium-catalyzed reactions. For instance, the synthesis of 3-oxo-1,3-dihydro-1-isobenzofuranyl alkanoates from 2-bromobenzaldehyde and carboxylic acids has been achieved in high yields (Cho et al., 2000).
Dihydrofuran Carbonitrile Derivatives : The synthesis and analysis of dihydrofuran carbonitrile derivatives, including bromo-methyl derivatives, have been explored. These compounds have shown a coordinated compliance of chloro-methyl and bromo-methyl exchange rules (Swamy et al., 2020).
Chemical Transformations
Tetrahydrobenzo[f]isoquinolines Synthesis : 5-Isobenzofurancarbonitrile derivatives have been used in the synthesis of complex organic compounds, such as tetrahydrobenzo[f]isoquinolines, through base-catalyzed ring transformation processes (Pratap et al., 2007).
Photoreactivity Studies : Studies have been conducted on the photochemistry of substituted 4-halogenophenols, including compounds like 5-chloro-2-hydroxybenzonitrile, to understand their reactivity under specific conditions (Bonnichon et al., 1999).
Synthesis of Novel Compounds
Synthesis of N-heterocyclic Compounds : The compound has been utilized in the synthesis of N-heterocyclic compounds like 5-amino-1,2,6,7-tetrahydrobenzo[f]furo[2,3-c]isoquinolines, which have potential applications in pharmacology (Okuda et al., 2010).
Unusual Photorearrangements : The compound has been involved in unusual photorearrangement processes, leading to the synthesis of unique chemical structures, such as 3,7-dioxo-3H-1,3a-ethano-isobenzofuran-9-carbonitriles (Pfoertner et al., 1993).
Safety and Hazards
properties
IUPAC Name |
3-bromo-1-oxo-3H-2-benzofuran-5-carbonitrile | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H4BrNO2/c10-8-7-3-5(4-11)1-2-6(7)9(12)13-8/h1-3,8H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GXRRHCPEMYNHOM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1C#N)C(OC2=O)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H4BrNO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30526329 | |
Record name | 3-Bromo-1-oxo-1,3-dihydro-2-benzofuran-5-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30526329 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
238.04 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
82104-75-4 | |
Record name | 3-Bromo-1,3-dihydro-1-oxo-5-isobenzofurancarbonitrile | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=82104-75-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-Bromo-1-oxo-1,3-dihydro-2-benzofuran-5-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30526329 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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